2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide
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Description
2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide is a synthetic organic compound characterized by a phenoxyacetamide backbone substituted with a naphthalen-1-ylmethyl group at the para position of the phenyl ring. This hybrid structure suggests utility in medicinal chemistry, particularly for targeting enzymes or receptors sensitive to aromatic and polar interactions.
Properties
CAS No. |
62314-98-1 |
|---|---|
Molecular Formula |
C19H17NO2 |
Molecular Weight |
291.3 g/mol |
IUPAC Name |
2-[4-(naphthalen-1-ylmethyl)phenoxy]acetamide |
InChI |
InChI=1S/C19H17NO2/c20-19(21)13-22-17-10-8-14(9-11-17)12-16-6-3-5-15-4-1-2-7-18(15)16/h1-11H,12-13H2,(H2,20,21) |
InChI Key |
GHFLTFLGIIWTID-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC3=CC=C(C=C3)OCC(=O)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide typically involves the reaction of 4-(naphthalen-1-ylmethyl)phenol with chloroacetic acid or its derivatives under basic conditions. The reaction proceeds through the formation of an intermediate ester, which is subsequently converted to the acetamide by reaction with ammonia or an amine . Industrial production methods may involve optimized reaction conditions, such as the use of catalysts, controlled temperatures, and pressures to enhance yield and purity .
Chemical Reactions Analysis
2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide undergoes various chemical reactions, including:
Scientific Research Applications
Mechanism of Action
The mechanism of action of 2-(4-(naphthalen-1-ylmethyl)phenoxy)acetamide involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific biological context and application .
Comparison with Similar Compounds
Key Structural Features of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide:
- Core: Phenoxyacetamide.
- Substituents : Naphthalen-1-ylmethyl group at the para position.
- Functional Groups: Acetamide (hydrogen-bond donor/acceptor), ether linkage (phenoxy), and aromatic naphthalene.
| Compound Name | Core Structure | Substituents/Functional Groups | Key Structural Differences |
|---|---|---|---|
| N-[{4-[(dimethylamino)methyl]phenyl}methyl]-2-(naphthalen-2-yloxy)acetamide | Phenoxyacetamide | Dimethylaminomethylphenyl, naphthalen-2-yloxy | Naphthalene substitution at position 2 vs. 1; dimethylamino group enhances basicity. |
| N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide | Thiazole-acetamide | Thiazole ring, 2,4-dimethoxyphenyl | Thiazole core introduces heterocyclic rigidity; methoxy groups alter electronic properties. |
| 2-(Methyl(phenyl)amino)-N-(naphthalen-1-yl)acetamide | Acetamide | Methyl(phenyl)amino group, naphthalen-1-yl | Amino group replaces phenoxy linkage; introduces secondary amine functionality. |
| 2-{[3-(2-methoxyphenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(naphthalen-1-yl)acetamide | Thienopyrimidine-acetamide | Thienopyrimidine core, methoxyphenyl, sulfanyl | Complex heterocyclic core replaces phenoxy group; sulfanyl linker increases flexibility. |
Physicochemical and Pharmacokinetic Properties
- Lipophilicity: The naphthalene group increases logP compared to simpler phenyl-substituted analogs (e.g., compounds with methoxy or cyano groups ).
- Solubility: Lower aqueous solubility than derivatives with polar substituents (e.g., hydroxy or amino groups ).
- Metabolic Stability: Likely susceptible to cytochrome P450-mediated oxidation at the naphthalene methyl group, similar to N-({4-[(dimethylamino)methyl]phenyl}methyl)-2-(naphthalen-2-yloxy)acetamide .
Key Findings :
- The naphthalene moiety enhances binding affinity to hydrophobic protein pockets, as seen in thiazole derivatives .
- Phenoxy vs. Amino Linkers: Phenoxy-linked compounds (e.g., target compound) exhibit lower cytotoxicity but better metabolic stability than amino-linked analogs (e.g., ), which may undergo faster N-dealkylation .
- Substituent Effects : Electron-donating groups (e.g., methoxy in ) improve anticancer activity, while electron-withdrawing groups (e.g., nitro in ) favor antimicrobial effects.
Biological Activity
2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide is an organic compound belonging to the class of phenoxyacetamides, recognized for its diverse biological activities. This compound features a unique molecular structure that includes a naphthalene moiety linked to a phenoxy group through a methylene bridge, followed by an acetamide functional group. The molecular formula is C19H17NO2, with a molecular weight of approximately 291.35 g/mol .
Chemical Structure and Properties
The structure of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide allows for various interactions within biological systems, contributing to its pharmacological effects. The presence of functional groups such as the acetamide and phenoxy enhances its reactivity and potential biological activity .
| Property | Value |
|---|---|
| Molecular Formula | C19H17NO2 |
| Molecular Weight | 291.35 g/mol |
| Functional Groups | Acetamide, Phenoxy |
Anti-inflammatory and Analgesic Effects
Research indicates that 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide exhibits significant anti-inflammatory and analgesic properties. These effects are primarily attributed to its ability to inhibit specific pathways involved in inflammation and pain signaling. For example, it may modulate the expression of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX) .
Case Study:
In a study assessing the compound's effects on inflammation, it was found that administration of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide significantly reduced edema in animal models induced by phorbol myristate acetate (PMA), suggesting its potential utility in treating inflammatory conditions .
Antimicrobial Activity
Additionally, this compound has shown promising antimicrobial activities against various bacterial strains. Its structural components allow it to interact with microbial cell membranes, leading to disruption and cell death. This property positions it as a candidate for further pharmacological studies aimed at developing new antimicrobial agents .
Mechanistic Insights
Interaction studies reveal that 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide can bind to receptors involved in pain perception and inflammation, although detailed mechanistic studies are necessary to fully elucidate these interactions. The compound appears to inhibit the activation of nuclear factor kappa B (NF-κB), a key transcription factor in inflammatory responses .
Comparative Analysis with Similar Compounds
The uniqueness of 2-{4-[(Naphthalen-1-yl)methyl]phenoxy}acetamide lies in its combination of naphthalene and phenoxy groups, enhancing its biological activity compared to other derivatives lacking this structural configuration.
| Compound Name | Structure | Unique Features |
|---|---|---|
| 2-(4-Bromophenyl)phenoxyacetamide | Bromophenyl | Exhibits antimicrobial activity |
| 2-(Phenyl)phenoxyacetamide | Phenyl | Known for anti-inflammatory effects |
| 2-(4-Methoxyphenyl)phenoxyacetamide | Methoxyphenyl | Shows similar analgesic effects |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
